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Compound of Interest

Compound Name: 5-Bromo-2,3-dimethyl-2H-indazole

Cat. No.: B1279461 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2,3-dimethyl-2H-indazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-2,3-dimethyl-2H-indazole (CAS No. 878064-16-5) in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 5-Bromo-2,3-dimethyl-2H-indazole

CAS Number: 878064-16-5

Molecular Formula: C₉H₉BrN₂

Molecular Weight: 225.09 g/mol [1]

Hazard Identification and GHS Classification
Based on available data for 5-Bromo-2,3-dimethyl-2H-indazole and structurally similar

compounds, it is classified as follows:

Pictogram: GHS07 (Harmful/Irritant)[2]
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Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

P501: Dispose of contents/container to an authorized hazardous or special waste collection

point in accordance with any local regulation.[5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type Required Equipment Specifications & Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[6][7]

Must be worn at all times to

protect against splashes and

airborne particles. Standard

safety glasses are insufficient.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[8]

Inspect gloves for integrity

before each use. Change

gloves immediately if

contaminated, torn, or after

prolonged use.

Laboratory coat.[9]

A lab coat or other protective

clothing is necessary to

prevent skin contact.

Respiratory Protection
NIOSH/MSHA-approved

respirator.[4][8]

Required when handling the

solid compound outside of a

chemical fume hood or if dust

generation is likely.

First Aid Measures
Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[4][10]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Call a POISON CENTER or

doctor/physician if you feel unwell.[4][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately call a POISON CENTER or

doctor/physician.[4][10]

Fire-Fighting and Spill Response
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Scenario Procedure

Fire-Fighting

Use extinguishing media suitable for the

surrounding fire, such as dry chemical, carbon

dioxide, or alcohol-resistant foam.[7] Wear self-

contained breathing apparatus (SCBA) and full

protective gear.[10] The compound is not

considered a significant fire risk, but containers

may burn, emitting corrosive fumes.[5]

Accidental Spill

Evacuate the area and ensure adequate

ventilation.[8] Avoid breathing dust and prevent

contact with skin and eyes. Wear appropriate

PPE. For solid spills, carefully sweep or vacuum

the material, avoiding dust generation.[5][8]

Collect the spilled material in a sealed, labeled

container for disposal.[5] Wash the spill area

with soap and water.[9]

Handling, Storage, and Disposal
Aspect Guidelines

Handling

Handle only in a well-ventilated area, preferably

in a chemical fume hood.[10] Avoid generating

dust.[6] Wash hands thoroughly after handling.

[2]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1][4] Recommended

storage temperature is -20°C.[1]

Disposal

Dispose of waste through an approved waste

disposal plant or a licensed hazardous waste

contractor.[8][10] Do not dispose of down the

drain or in regular trash.[8] Follow all federal,

state, and local regulations.[8]
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Experimental Workflow & Safety Protocols
Below is a diagram illustrating the standard operational workflow for handling 5-Bromo-2,3-
dimethyl-2H-indazole, emphasizing integrated safety measures.
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Operational Workflow: Handling 5-Bromo-2,3-dimethyl-2H-indazole

Preparation

Chemical Handling

Cleanup and Disposal

Review SDS and Protocols

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood and Equipment

Retrieve from Storage (-20°C)

Weigh Compound in Fume Hood

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste via EHS Protocols

End of Procedure

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Bromo-2,3-dimethyl-2H-indazole.
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Chemical Spill Response Plan
The following diagram outlines the logical steps to be taken in the event of a chemical spill.

Chemical Spill Response for 5-Bromo-2,3-dimethyl-2H-indazole

Spill Occurs

Alert Personnel in Immediate Area

Evacuate Area if Necessary Assess Spill Size and Hazard

Small, Manageable Spill?

Large or Unmanageable Spill

No

Don Additional PPE
(Respirator, etc.)

Yes

Contact Emergency Services / EHS Contain Spill with Absorbent Material

Carefully Sweep/Collect Material

Package in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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